Cas no 648438-78-2 (1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)-)
648438-78-2 structure
Product Name:1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)-
CAS No:648438-78-2
MF:C15H12BrF3
MW:329.154994010925
CID:414396
PubChem ID:71378330
Update Time:2025-04-19
1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)-
- 2-(bromomethyl)-1-methyl-4-[4-(trifluoromethyl)phenyl]benzene
- 3-(Bromomethyl)-4-methyl-4'-(trifluoromethyl)-1,1'-biphenyl
- DTXSID50800951
- AVHRQQXQPFCPLC-UHFFFAOYSA-N
- 648438-78-2
-
- Inchi: 1S/C15H12BrF3/c1-10-2-3-12(8-13(10)9-16)11-4-6-14(7-5-11)15(17,18)19/h2-8H,9H2,1H3
- InChI Key: AVHRQQXQPFCPLC-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C=CC=1C)C1C=CC(C(F)(F)F)=CC=1
Computed Properties
- Exact Mass: 328.00745g/mol
- Monoisotopic Mass: 328.00745g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 0Ų
1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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